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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative determination of

thiamine nitrate (Vitamin B1) concentration using spectrophotometric methods. The following

sections include various colorimetric procedures, their underlying principles, experimental

protocols, and comparative data.

Introduction
Thiamine, the first B vitamin to be discovered, is a water-soluble vitamin essential for

carbohydrate metabolism and the maintenance of neural activity.[1][2][3] Its accurate

quantification in pharmaceutical formulations is crucial for quality control. Spectrophotometry

offers a simple, cost-effective, and widely available analytical technique for this purpose. This

document outlines several validated spectrophotometric methods based on colorimetric

reactions.

Overview of Spectrophotometric Methods
Several methods have been developed for the spectrophotometric determination of thiamine.

These methods are typically based on the reaction of thiamine with a chromogenic reagent to

produce a colored product, the absorbance of which is proportional to the thiamine
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concentration. The choice of method may depend on factors such as desired sensitivity,

sample matrix, and available reagents.

A summary of various colorimetric methods is presented in the table below, allowing for easy

comparison of their analytical parameters.

Table 1: Comparison of Analytical Parameters for Spectrophotometric Determination of

Thiamine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method/R
eagent

λmax
(nm)

Linear
Range
(µg/mL)

Molar
Absorptiv
ity
(L·mol⁻¹·c
m⁻¹)

LOD
(µg/mL)

LOQ
(µg/mL)

Referenc
e

Vanillin 390 2 - 28 0.96 x 10⁴ - - [4]

Alizarin

Brilliant

Violet R

575 2 - 16 - - - [5]

p-

Aminophen

ol

430 1.5 - 10 - - - [6]

Sodium

1,2-

naphthoqui

none-4-

sulphonate

(NQS)

487 10 - 40 - 1.71 5.18 [1][7]

7-Chloro-4-

nitrobenzo

xadiazole

(NBD-Cl)

434 5 - 35 - 0.667 2.020

3-methyl-2-

benzothiaz

olinone

hydrazone

(MBTH)

434 1 - 50 0.96 x 10⁴ 0.0076 0.0231 [3]

Oxidation

to Barium

Sulfate

420 2 - 32 - 0.41 1.38 [2][8]
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This section provides detailed, step-by-step protocols for three selected methods, each

employing a different chemical principle for the determination of thiamine nitrate.

Method 1: Reaction with Vanillin
This method is based on the formation of a yellow Schiff's base from the reaction between the

primary amino group of thiamine and the aldehyde group of vanillin in an alkaline medium.[4]

3.1.1. Reagents and Solutions

Thiamine Nitrate Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of

thiamine nitrate, dissolve in deionized water, and dilute to 100 mL in a volumetric flask.

Vanillin Reagent (0.5% w/v): Dissolve 0.5 g of vanillin in 100 mL of ethanol.

Sodium Hydroxide (NaOH) Solution (1 N): Dissolve 4.0 g of NaOH in deionized water and

dilute to 100 mL.

3.1.2. Protocol for Standard Curve Generation

Pipette aliquots (0.2, 0.4, 0.8, 1.2, 1.6, 2.0, 2.4, 2.8 mL) of the 100 µg/mL thiamine nitrate
standard stock solution into a series of 10 mL volumetric flasks. This will yield final

concentrations of 2, 4, 8, 12, 16, 20, 24, and 28 µg/mL.

To each flask, add 1.0 mL of the vanillin reagent.

Add 2.0 mL of 1 N NaOH solution to each flask and mix well.[4]

Dilute to the mark with deionized water and mix thoroughly.

Allow the reaction to proceed for 20 minutes at room temperature.

Measure the absorbance of each solution at 390 nm against a reagent blank prepared in the

same manner but without the thiamine standard.[4]

Plot a calibration curve of absorbance versus concentration.

3.1.3. Protocol for Sample Analysis
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Prepare a sample solution from the pharmaceutical formulation (e.g., tablets, capsules) by

dissolving a known amount in deionized water to obtain an estimated thiamine concentration

within the linear range. Filtration may be necessary.

Transfer an appropriate aliquot of the sample solution into a 10 mL volumetric flask.

Follow steps 2-6 as described for the standard curve generation.

Determine the concentration of thiamine in the sample from the calibration curve.

Method 2: Reaction with 7-Chloro-4-nitrobenzoxadiazole
(NBD-Cl)
This method involves the reaction of thiamine with NBD-Cl in an alkaline medium to form a

deep brown adduct.

3.2.1. Reagents and Solutions

Thiamine Nitrate Standard Stock Solution (200 µg/mL): Accurately weigh 20 mg of

thiamine nitrate, dissolve in deionized water, and dilute to 100 mL in a volumetric flask.

NBD-Cl Reagent (0.2% w/v): Dissolve 0.2 g of NBD-Cl in 100 mL of methanol.

Borate Buffer (pH 10.5): Prepare a 0.025 M borax solution and adjust the pH to 10.5 with 1 M

NaOH.

3.2.2. Protocol for Standard Curve Generation

Pipette aliquots of the 200 µg/mL thiamine nitrate standard stock solution into a series of 10

mL volumetric flasks to obtain final concentrations in the range of 5-35 µg/mL.

Add 1.5 mL of the 0.2% NBD-Cl reagent to each flask.

Add 1.5 mL of the borate buffer (pH 10.5) and mix.

Dilute to the mark with distilled water.

Allow the reaction to proceed for 25 minutes at room temperature.
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Measure the absorbance at 434 nm against a reagent blank.

Construct a calibration curve by plotting absorbance versus concentration.

3.2.3. Protocol for Sample Analysis

Prepare a sample solution from the pharmaceutical formulation to achieve a concentration

within the calibration range.

Take an appropriate volume of the sample solution and proceed as described in steps 2-6 for

the standard curve generation.

Calculate the thiamine concentration in the sample using the regression equation from the

calibration curve.

Visualizations
General Experimental Workflow
The following diagram illustrates the general workflow for the spectrophotometric determination

of thiamine nitrate.
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General Workflow for Spectrophotometric Analysis of Thiamine
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Caption: General workflow for thiamine nitrate analysis.

Reaction Pathway: Thiamine with Vanillin
The reaction between thiamine and vanillin is a classic example of Schiff base formation.
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Reaction of Thiamine with Vanillin (Schiff Base Formation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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